Cas no 304863-72-7 (2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(pyridin-3-yl)acetamide)

• Product Name: 2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(pyridin-3-yl)acetamide
• CAS No: 304863-72-7
• MF: C₁₄H₁₂N₆OS
• MW: 312.349679946899
• CID: 6036050
• PubChem ID: 1277271
• Update Time: 2025-05-19

2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(pyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(pyridin-3-yl)acetamide
• 2-(1-phenyltetrazol-5-yl)sulfanyl-N-pyridin-3-ylacetamide
• Z56813641
• F1142-1002
• AKOS000811262
• 2-((1-phenyl-1H-tetrazol-5-yl)thio)-N-(pyridin-3-yl)acetamide
• Acetamide, 2-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-3-pyridinyl-
• 304863-72-7
• DTXSID401192672
• 2-[(1-Phenyl-1H-tetrazol-5-yl)thio]-N-3-pyridinylacetamide

• Inchi： 1S/C14H12N6OS/c21-13(16-11-5-4-8-15-9-11)10-22-14-17-18-19-20(14)12-6-2-1-3-7-12/h1-9H,10H2,(H,16,21)
• InChI Key： MZAGVBVKDOWAEV-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=NC=CC=1)=O)C1=NN=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 312.07933020g/mol
• Monoisotopic Mass: 312.07933020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 111Ų

Additional information on 2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(pyridin-3-yl)acetamide

Introduction to 2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(pyridin-3-yl)acetamide (CAS No. 304863-72-7) and Its Emerging Applications in Chemical Biology

2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(pyridin-3-yl)acetamide, identified by its CAS number 304863-72-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to a class of molecules characterized by the presence of both tetrazole and pyridine moieties, which are well-documented for their diverse biological activities. This introduction aims to provide a comprehensive overview of the compound’s chemical properties, synthetic considerations, and its potential applications in medicinal chemistry and drug discovery.

The molecular framework of 2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(pyridin-3-yl)acetamide consists of a sulfanyl group linked to an acetamide moiety, with the tetrazole ring fused to a phenyl group and the pyridine ring positioned at the N-terminal. This arrangement creates a multifaceted scaffold that can interact with biological targets in multiple ways. The tetrazole moiety is known for its ability to modulate enzyme activity and ion channel function, while the pyridine ring often serves as a key pharmacophore in small-molecule drugs due to its capacity for hydrogen bonding and hydrophobic interactions. The combination of these features makes this compound a promising candidate for further exploration in therapeutic development.

In recent years, there has been growing interest in the development of novel compounds that incorporate tetrazole and pyridine derivatives for their potential applications in treating various diseases. For instance, tetrazole-based compounds have been reported to exhibit antimicrobial and anti-inflammatory properties, while pyridine-based molecules are widely used as kinase inhibitors and receptor antagonists. The structural features of 2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(pyridin-3-yl)acetamide suggest that it may possess similar bioactivities, making it a valuable scaffold for drug design. Additionally, the presence of the sulfanyl group introduces an additional layer of complexity that could enhance binding affinity and selectivity against biological targets.

The synthesis of 2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(pyridin-3-yl)acetamide presents both challenges and opportunities for medicinal chemists. The tetrazole ring is typically synthesized via cycloaddition reactions or by functionalization of pre-formed tetrazoles. In this case, the phenyl-substituted tetrazole core can be introduced through a multi-step process involving condensation reactions followed by sulfanylation. The subsequent coupling of the acetamide moiety to the pyridine ring can be achieved using classical amide bond-forming reactions or more advanced coupling strategies such as Buchwald-Hartwig coupling. These synthetic pathways highlight the compound’s complexity but also underscore its feasibility for further derivatization and optimization.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential bioactive molecules. In the context of 2-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl-N-(pyridin-3-y acetamide) (CAS No. 30486372), computational models have been employed to predict its binding interactions with various biological targets. For example, studies have suggested that this compound may interact with enzymes involved in metabolic pathways or with receptors mediating pain perception. These insights are derived from molecular dynamics simulations and docking studies that utilize high-resolution structures of protein targets. Such computational approaches not only accelerate the drug discovery process but also provide valuable hypotheses for experimental validation.

The potential therapeutic applications of 2-(1 phenyl 1H 1 2 3 4 tetrazol 5 yl sulfanyl N pyridin 3 yl acetamide) (CAS No 30486372) are further supported by experimental data from preclinical studies. Initial investigations have demonstrated that derivatives of this compound class exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. For instance, modifications to the phenyl or pyridine moieties have shown enhanced potency against specific targets while maintaining favorable pharmacokinetic profiles. These findings align with broader trends in drug discovery where structural optimization is used to improve therapeutic efficacy and reduce side effects.

From a chemical biology perspective, 2 ( 1 phen yl 1 H 1 2 3 4 tet ra z ol 5 y l sulf any l N py ridin 3 y l ace tam ide ) ( C A S N o . 30486372 ) represents an excellent model system for studying structure-function relationships in biological systems. Its dual functionality allows researchers to probe multiple signaling pathways simultaneously which could lead to novel therapeutic strategies targeting complex diseases such as cancer or neurodegenerative disorders where multiple pathways are dysregulated. Additionally because it incorporates both known pharmacophores this compound serves as inspiration for designing next-generation drugs with improved target specificity

The future direction sfor research on compounds like [ bold text ] [ name ] [ / bold text ] ( C A S N o .30486372 ) include exploring new synthetic methodologies that could streamline production while maintaining high purity standards . Advances such as flow chemistry or biocatalysis might enable scalable synthesis enabling broader access researchers industry alike . Furthermore there is opportunity investigate off target effects long term exposure using advanced analytical techniques like mass spectrometry metabolomics which will provide deeper understanding how these molecules behave within living systems

In conclusion, [ bold text ] [ name ] [ / bold text ] ( C A S N o .30486372 ) stands out as an intriguing compound with significant potential across multiple domains including medicinal chemistry chemical biology pharmaceutical development . Its unique structural features combined with promising preliminary data make it worth pursuing further study . As research continues we expect see more derivatives being developed optimized bring new treatments patients benefit . Meanwhile continued interdisciplinary collaboration between chemists biologists clinicians ensure best approaches discovered applied real world settings improving human health outcomes